Cas no 158511-57-0 (Medicago-saponin P1)

Medicago-saponin P1 structure
Medicago-saponin P1 structure
Product Name:Medicago-saponin P1
CAS No:158511-57-0
MF:C53H86O23
MW:1091.23615980148
CID:183303
PubChem ID:190920
Update Time:2024-02-29

Medicago-saponin P1 Chemical and Physical Properties

Names and Identifiers

    • Olean-12-en-28-oicacid, 3-[[2-O-(6-deoxy-a-L-mannopyranosyl)-a-L-arabinopyranosyl]oxy]-16,23-dihydroxy-, 6-O-b-D-glucopyranosyl-b-D-glucopyranosyl ester, (3b,4a,16a)- (9CI)
    • Olean-12-en-28-oicacid, 3-[[2-O-(6-deoxy-a-L-mannopyranosyl)-a-L-arabinopyranosyl]oxy]-16,23-d...
    • Olean-12-en-28-oicacid, 3-[[2-O-(6-deoxy-a-L-mannopyranosyl)-a-L-arabinopyranosyl]oxy]-16,23-dihydroxy-, 6-O-b-D-glucopyranos
    • 1-O-[(3beta,5xi,16alpha,18alpha)-3-{[2-O-(6-deoxy-alpha-L-mannopyranosyl)-alpha-L-arabinopyranosyl]oxy}-16,23-dihydroxy-28-oxoolean-12-en-28-yl]-6-O-beta-D-glucopyranosyl-beta-D-glucopyranose
    • 3-O-Rhamnopyranosyl-1-2-arabinopyranosylcaulophyllogenin 28-O-glucopyranosyl-1-6-glucopyranoside
    • Medicago-saponin P(1)
    • Medicago-saponin P1
    • Inchi: 1S/C53H86O23/c1-22-32(58)36(62)40(66)44(71-22)75-42-33(59)25(56)19-69-46(42)74-31-11-12-49(4)28(50(31,5)21-55)10-13-51(6)29(49)9-8-23-24-16-48(2,3)14-15-53(24,30(57)17-52(23,51)7)47(68)76-45-41(67)38(64)35(61)27(73-45)20-70-43-39(65)37(63)34(60)26(18-54)72-43/h8,22,24-46,54-67H,9-21H2,1-7H3/t22-,24+,25-,26+,27+,28?,29+,30+,31-,32-,33-,34+,35+,36+,37-,38-,39+,40+,41+,42+,43+,44-,45-,46-,49-,50-,51+,52+,53+/m0/s1
    • InChI Key: YUGFMRZWIRCERU-COSFQHNSSA-N
    • SMILES: O([C@H]1[C@@H]([C@H]([C@H](CO1)O)O)O[C@H]1[C@@H]([C@@H]([C@H]([C@H](C)O1)O)O)O)[C@H]1CC[C@@]2(C)C(CC[C@@]3(C)[C@]4(C)C[C@H]([C@@]5(C(=O)O[C@H]6[C@@H]([C@H]([C@@H]([C@@H](CO[C@H]7[C@@H]([C@H]([C@@H]([C@@H](CO)O7)O)O)O)O6)O)O)O)CCC(C)(C)C[C@@H]5C4=CC[C@@H]32)O)[C@]1(C)CO

Computed Properties

  • Exact Mass: 1090.556
  • Monoisotopic Mass: 1090.556
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 14
  • Hydrogen Bond Acceptor Count: 23
  • Heavy Atom Count: 76
  • Rotatable Bond Count: 12
  • Complexity: 2100
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 28
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 374
  • XLogP3: -0.9

Experimental Properties

  • Density: 1.48
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.639
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